Cas no 946291-55-0 (3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide)

3-Chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is a synthetic organic compound featuring a tetrahydroquinoline core functionalized with a methanesulfonyl group and a 3-chlorobenzamide moiety. Its structural design combines a rigid heterocyclic scaffold with polar sulfonamide and amide functionalities, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. The chloro-substituted benzamide group may contribute to selective binding interactions, while the sulfonyl moiety improves solubility and metabolic stability. This compound is suited for research in medicinal chemistry, particularly in the development of kinase inhibitors or GPCR-targeted agents, owing to its balanced lipophilicity and hydrogen-bonding capacity. High-purity grades are available for precise experimental use.

3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide structure

946291-55-0 structure

Product Name:3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

CAS No:946291-55-0

MF:C₁₇H₁₇ClN₂O₃S

MW:364.846482038498

CID:5516207

Update Time:2025-05-21

3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- 3-chloro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
- 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
- Inchi： 1S/C17H17ClN2O3S/c1-24(22,23)20-9-3-5-12-7-8-15(11-16(12)20)19-17(21)13-4-2-6-14(18)10-13/h2,4,6-8,10-11H,3,5,9H2,1H3,(H,19,21)
- InChI Key： WGWJUPYHEJBSIY-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)(=O)C1=CC=CC(Cl)=C1

3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2051-0358-2μmol	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2051-0358-5μmol	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2051-0358-10μmol	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2051-0358-20μmol	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2051-0358-1mg	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2051-0358-2mg	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2051-0358-3mg	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2051-0358-4mg	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2051-0358-5mg	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2051-0358-10mg	3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide	946291-55-0	90%+	10mg	$79.0	2023-05-17

3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

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5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

3-Chloro-N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)Benzamide: A Comprehensive Overview

3-Chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, commonly referenced by its CAS number 946291-55-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a tetrahydroquinoline derivative. The presence of the methanesulfonyl group adds further complexity to its chemical profile, making it an intriguing subject for both academic and industrial research.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled researchers to explore the enantiomeric forms of this compound, which could have profound implications in drug development. The methanesulfonyl group, in particular, plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

Recent studies have focused on the application of 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide in the field of medicinal chemistry. Its ability to act as a selective inhibitor of certain enzymes has been extensively investigated. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in the treatment of various cancers and inflammatory diseases. These findings underscore its potential as a lead molecule for drug discovery.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The tetrahydroquinoline moiety contributes to the compound's aromaticity and stability, making it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent breakthroughs in nanotechnology have further expanded its potential applications in this domain.

The environmental impact of CAS 946291-55-0 has also been a topic of interest among researchers. Studies have shown that the compound exhibits biodegradability under specific conditions, which is a critical factor for its sustainable use in industrial processes. Furthermore, its toxicity profile has been evaluated in various model systems, providing valuable insights into its safety for human and environmental health.

In conclusion, 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide represents a multifaceted compound with diverse applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.